Cas no 73297-31-1 (Naphtho(2,3-c)phenanthro(2,1,10-ghi)thieno(2,3,4,5-lmn)phenanthridine-5,9,14(15H)-trione, trichloro-3-((9,10-dihydro-9,10-dioxo-1-anthracenyl)amino)-, 7,7-dioxide)

• Product Name: Naphtho(2,3-c)phenanthro(2,1,10-ghi)thieno(2,3,4,5-lmn)phenanthridine-5,9,14(15H)-trione, trichloro-3-((9,10-dihydro-9,10-dioxo-1-anthracenyl)amino)-, 7,7-dioxide
• CAS No: 73297-31-1
• MF: C₄₅H₁₇Cl₃N₂O₇S
• MW: 836.049687147141
• CID: 2697441
• PubChem ID: 44145246
• Update Time: 2025-04-21

Naphtho(2,3-c)phenanthro(2,1,10-ghi)thieno(2,3,4,5-lmn)phenanthridine-5,9,14(15H)-trione, trichloro-3-((9,10-dihydro-9,10-dioxo-1-anthracenyl)amino)-, 7,7-dioxide Chemical and Physical Properties

Names and Identifiers

• DTXSID60994017
• 6',8',16'-Trichloro-1'-[(9,10-dioxo-9,10-dihydroanthracen-1-yl)amino]spiro[dioxirane-3,5'-[7lambda~4~]thia[15]azatribenzo[b,n,pqr]cyclopenta[ghi]picene]-3',7',12'(13'H)-trione
• Naphtho(2,3-c)phenanthro(2,1,10-ghi)thieno(2,3,4,5-lmn)phenanthridine-5,9,14(15H)-trione, trichloro-3-((9,10-dihydro-9,10-dioxo-1-anthracenyl)amino)-, 7,7-dioxide
• Naphtho[2,3-c]phenanthro[2,1,10-ghi]thieno[2,3,4,5-lmn]phenanthridine-5,9,14(15H)-trione, trichloro-3-[(9,10-dihydro-9,10-dioxo-1-anthracenyl)amino]-, 7,7-dioxide
• KSOWROAKQFIJRU-UHFFFAOYSA-N
• 73297-31-1

• Inchi： 1S/C45H17Cl3N2O7S/c46-27-15-25-30-26(13-19(52)14-29(30)49-28-7-3-6-22-31(28)42(54)21-5-2-1-4-20(21)41(22)53)45(56-57-45)36-32(25)33-34-35-39(50-40(27)33)24-12-17-10-18(51)9-8-16(17)11-23(24)37(47)44(35)58(55)43(34)38(36)48/h1-9,11-15,49H,10H2
• InChI Key： KSOWROAKQFIJRU-UHFFFAOYSA-N
• SMILES： ClC1C2=C3C4C(=C5C=C6CC(C=CC6=CC5=C(C=4S2=O)Cl)=O)N=C2C(=CC4=C5C(=CC(C=C5C5(C=1C4=C32)OO5)=O)NC1=CC=CC2C(C3C=CC=CC=3C(C1=2)=O)=O)Cl

Computed Properties

• Exact Mass: 833.982205Da
• Monoisotopic Mass: 833.982205Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 58
• Rotatable Bond Count: 2
• Complexity: 2180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 155Ų